Cas no 68128-25-6 (((Chloromethyl)phenylethyl)trimethoxysilane)

• Product Name: ((Chloromethyl)phenylethyl)trimethoxysilane
• CAS No: 68128-25-6
• MF: C₁₂H₁₉ClO₃Si
• MW: 274.815963983536
• CID: 875750
• PubChem ID: 109504
• Update Time: 2025-06-09

((Chloromethyl)phenylethyl)trimethoxysilane Chemical and Physical Properties

Names and Identifiers

• ((Chloromethyl)phenylethyl)trimethoxysilane
• ((CHLOROMETHYL)PHENYLETHYL)TRIMETHOXYSILANE MIXED M-, P-ISOMERS.
• 1-Trimethoxysilyl-2-(p,m-chloromethyl)phenylethane
• Einecs 268-575-2
• Silane, [2-[4-(chloromethyl)phenyl]ethyl]trimethoxy-
• p-(chloromethyl)phenylethyltrimethoxysilane
• 68128-25-6
• IOLWRXMELRWXQY-UHFFFAOYSA-N
• 21807-63-6
• (4-(chloromethyl)phenethyl)trimethoxysilane
• (2-(3(Or4)-(chloromethyl)phenyl)ethyl)trimethoxysilane
• SCHEMBL680307
• 2-[4-(chloromethyl)phenyl]ethyl-trimethoxysilane
• NS00113253
• Benzene, 1-(chloromethyl)-3(or 4)-(2-(trimethoxysilyl)ethyl)-
• DTXSID0071126
• MFCD00054202
• 2-(4-chloromethylphenyl)ethyltrimethoxysilane
• Silane, [2-[3(or 4)-(chloromethyl)phenyl]ethyl]trimethoxy-
• ((CHLOROMETHYL)PHENYLETHYL)TRIMETHOXYSILANE?
• Silane, (2-(3(or 4)-(chloromethyl)phenyl)ethyl)trimethoxy-

• Inchi： 1S/C12H19ClO3Si/c1-14-17(15-2,16-3)9-8-11-4-6-12(10-13)7-5-11/h4-7H,8-10H2,1-3H3
• InChI Key： IOLWRXMELRWXQY-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)CC[Si](OC)(OC)OC

Computed Properties

• Exact Mass: 274.07900
• Monoisotopic Mass: 274.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Density: 1,12 g/cm3
• Boiling Point: 115℃(1.5
• Flash Point: 130°C
• Refractive Index: 1.489
• PSA: 27.69000
• LogP: 2.84600
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

((Chloromethyl)phenylethyl)trimethoxysilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ((Chloromethyl)phenylethyl)trimethoxysilane

Recent Advances in the Application of ((Chloromethyl)phenylethyl)trimethoxysilane (CAS 68128-25-6) in Chemical Biology and Pharmaceutical Research

The compound ((Chloromethyl)phenylethyl)trimethoxysilane (CAS 68128-25-6) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This organosilane derivative is particularly valued for its bifunctional reactivity, combining a chloromethyl group for nucleophilic substitution and trimethoxysilane moiety for surface modification. Recent studies have explored its potential in drug delivery systems, biomaterial functionalization, and as a key intermediate in the synthesis of bioactive molecules.

A 2023 study published in the Journal of Materials Chemistry B demonstrated the compound's efficacy in creating stable, functionalized surfaces for biosensor applications. Researchers utilized 68128-25-6 to develop a novel surface modification protocol that significantly improved the immobilization efficiency of biomolecules while maintaining their biological activity. The trimethoxysilane group enabled covalent bonding to silicon-based substrates, while the chloromethyl functionality allowed subsequent conjugation with various biomolecules through nucleophilic substitution reactions.

In pharmaceutical synthesis, ((Chloromethyl)phenylethyl)trimethoxysilane has shown promise as a versatile building block. A recent publication in Organic Letters (2024) described its use in constructing complex molecular architectures through sequential functionalization. The chloromethyl group served as an excellent handle for further derivatization, enabling the introduction of pharmacophores at late-stage synthesis. This approach has been particularly valuable in developing targeted drug delivery systems where precise control over molecular structure is crucial.

From a safety and toxicological perspective, new research in Chemical Research in Toxicology (2023) has provided important insights into the compound's biological interactions. While the chloromethyl group raises some safety concerns due to its alkylating potential, proper handling protocols and structural modifications can mitigate these risks. The study emphasized that when used as an intermediate in controlled environments, 68128-25-6 presents manageable risks with appropriate safety measures.

Looking forward, the unique properties of ((Chloromethyl)phenylethyl)trimethoxysilane continue to inspire innovative applications. Current research directions include its use in developing smart biomaterials responsive to physiological stimuli and as a key component in novel drug conjugation strategies. The compound's dual functionality positions it as a valuable tool in the growing field of bioorthogonal chemistry and targeted therapeutics.